Cas no 1157566-10-3 ({2-[(oxan-4-yl)amino]phenyl}methanol)

• Product Name: {2-[(oxan-4-yl)amino]phenyl}methanol
• CAS No: 1157566-10-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5097744
• Update Time: 2025-06-07

{2-[(oxan-4-yl)amino]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-[(tetrahydro-2H-pyran-4-yl)amino]-
• {2-[(oxan-4-yl)amino]phenyl}methanol

• Inchi： 1S/C12H17NO2/c14-9-10-3-1-2-4-12(10)13-11-5-7-15-8-6-11/h1-4,11,13-14H,5-9H2
• InChI Key： RFPFZQXNDVVULE-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC=C1NC1CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on {2-[(oxan-4-yl)amino]phenyl}methanol

Introduction to {2-[(oxan-4-yl)amino]phenyl}methanol (CAS No. 1157566-10-3)

{2-[(oxan-4-yl)amino]phenyl}methanol, identified by its CAS number 1157566-10-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The structural framework of this molecule incorporates both aromatic and heterocyclic elements, which are well-documented for their diverse biological activities.

The core structure of {2-[(oxan-4-yl)amino]phenyl}methanol consists of a phenyl ring substituted with an amino group at the ortho position relative to a methanol moiety. This configuration is further modified by the attachment of an oxan ring, which is a tetrahydropyran derivative. The presence of these functional groups makes the compound a versatile intermediate in organic synthesis, enabling modifications that can lead to the development of various pharmacophores.

In recent years, there has been growing interest in the exploration of molecules that combine aromatic and heterocyclic systems due to their potential to interact with biological targets in unique ways. The oxan ring, in particular, has been studied for its ability to enhance the solubility and bioavailability of drug candidates while maintaining structural stability. This has made compounds like {2-[(oxan-4-yl)amino]phenyl}methanol valuable candidates for further investigation in drug discovery.

One of the most compelling aspects of {2-[(oxan-4-yl)amino]phenyl}methanol is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop derivatives that exhibit enhanced pharmacological properties. For instance, modifications at the amino and methanol groups can lead to compounds with improved binding affinities or selectivity for specific biological targets. Such derivatives are particularly relevant in the context of developing treatments for neurological disorders, where precise targeting is crucial.

The synthesis of {2-[(oxan-4-yl)amino]phenyl}methanol involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and protective group strategies to manage reactivity and selectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

Recent studies have highlighted the importance of understanding the metabolic fate of such compounds to ensure their safety and efficacy. The presence of both aromatic and heterocyclic moieties suggests that {2-[(oxan-4-yl)amino]phenyl}methanol may undergo various transformations in vivo, including oxidation and conjugation with metabolic enzymes. Investigating these pathways is essential for predicting side effects and optimizing dosing regimens.

Another area of interest is the computational modeling of {2-[(oxan-4-yl)amino]phenyl}methanol interactions with biological targets. Molecular docking studies have shown that this compound can bind to various protein receptors with high affinity. These interactions are often mediated by hydrogen bonding networks formed between key functional groups on the molecule and complementary sites on the target protein. Such insights are invaluable for designing molecules with tailored pharmacological properties.

The pharmaceutical industry has been particularly keen on exploring derivatives of {2-[(oxan-4-yl)amino]phenyl}methanol due to their potential as scaffolds for new drugs. For example, modifications at the oxan ring have led to compounds with improved blood-brain barrier penetration, making them promising candidates for treating central nervous system disorders. Additionally, variations in the phenyl ring can enhance binding interactions with specific enzymes or receptors involved in disease pathways.

Environmental considerations also play a role in the development and application of {2-[(oxan-4-yl)amino]phenyl}methanol derivatives. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce environmental impact during synthesis. Techniques such as catalytic reactions, solvent recovery systems, and biodegradable intermediates are being integrated into production processes to align with sustainable practices.

In conclusion, {2-[(oxan-4-yloxy)]phenethylamine (CAS No. 1157566–10–3)} represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an important role in advancing drug discovery efforts worldwide.